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Compound of Interest

Compound Name: Phenyltriacetoxysilane

Cat. No.: B106823 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Phenyltriacetoxysilane (CAS No.

18042-54-1), a versatile organosilicon compound. This document details its physicochemical

properties, primary applications, and the fundamental chemical reactions that govern its utility.

Experimental methodologies for its characterization are also discussed to provide a

comprehensive resource for laboratory and development settings.

Core Properties of Phenyltriacetoxysilane
Phenyltriacetoxysilane, also known as triacetoxy(phenyl)silane, is a colorless to yellowish

transparent liquid with a characteristic acrid odor resembling acetic acid.[1][2] It is a trifunctional

silane notable for its reactivity, particularly its tendency to hydrolyze in the presence of

moisture.[1][2]

Physicochemical Data
The key quantitative properties of Phenyltriacetoxysilane are summarized in the table below

for easy reference and comparison.
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Property Value Reference(s)

CAS Number 18042-54-1 [1][3][4]

EINECS Number 241-952-9 [1][5]

Molecular Formula C₁₂H₁₄O₆Si [1][3]

Molecular Weight 282.32 g/mol [1][3]

Appearance
Colorless to yellowish

transparent liquid
[1][2][4]

Odor Acrid, vinegar-like (acetic acid) [1][2]

Density 1.19 - 1.2 g/cm³ at 25°C [1][3]

Boiling Point 291°C at 760 mmHg [1][3]

Melting Point 34.5°C [2][6]

Flash Point 102 - 108°C [1][2]

Refractive Index 1.495 at 25°C [1][2]

Purity Typically ≥ 95% [1][4]

Reaction Mechanism: Hydrolysis and Condensation
The primary utility of phenyltriacetoxysilane stems from its ability to undergo hydrolysis and

condensation reactions. When exposed to moisture, the acetoxy groups hydrolyze to form

silanol intermediates (phenylsilanetriol) and release acetic acid.[1][2] These silanols are highly

reactive and readily condense with each other to form stable siloxane (Si-O-Si) bonds, creating

a cross-linked network. This curing process is fundamental to its application in silicone

sealants.
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Hydrolysis and condensation of Phenyltriacetoxysilane.

Primary Applications
The predominant application of phenyltriacetoxysilane is as a cross-linking agent for room-

temperature-vulcanizing (RTV) silicone sealants.[1][4] In these formulations, it is mixed with

silanol-terminated polydimethylsiloxane (PDMS) polymers. The hydrolysis and condensation of

phenyltriacetoxysilane facilitate the cross-linking of the polymer chains, transforming the

liquid or paste-like sealant into a durable, flexible silicone rubber. The release of acetic acid

during this process is characteristic of acetoxy-cure silicone systems.[1]

Beyond sealants, it also serves as an adhesion promoter and a surface modifier, enhancing the

bond between organic polymers and inorganic substrates.[2]
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Experimental Protocols
Detailed experimental protocols for the synthesis and characterization of

phenyltriacetoxysilane are essential for its effective use and quality control.

Synthesis of Phenyltriacetoxysilane
A common laboratory-scale synthesis involves the reaction of trichlorophenylsilane with an

acetylating agent, such as acetic anhydride.

Materials:

Trichlorophenylsilane (C₆H₅SiCl₃)

Acetic Anhydride ((CH₃CO)₂O)

Anhydrous reaction solvent (e.g., toluene or hexane)

Inert gas atmosphere (e.g., nitrogen or argon)

Procedure:

A flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping

funnel, and a reflux condenser under an inert atmosphere is charged with

trichlorophenylsilane dissolved in the anhydrous solvent.

Acetic anhydride is added dropwise to the stirred solution at room temperature. The reaction

is typically exothermic.

After the addition is complete, the reaction mixture may be gently heated to drive the

reaction to completion.

The progress of the reaction can be monitored by techniques such as Gas Chromatography

(GC).

Upon completion, the resulting acetyl chloride and any excess acetic anhydride are removed

by distillation, often under reduced pressure.
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The crude phenyltriacetoxysilane is then purified by fractional vacuum distillation.
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Synthesis workflow for Phenyltriacetoxysilane.

Characterization Techniques
Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for confirming the structure of phenyltriacetoxysilane.

¹H NMR: The proton NMR spectrum is expected to show signals corresponding to the phenyl

protons and the methyl protons of the acetoxy groups. The phenyl protons typically appear

as a multiplet in the aromatic region (δ 7.0-8.0 ppm). The methyl protons of the three acetoxy

groups are expected to be chemically equivalent and should appear as a sharp singlet at

approximately δ 2.1 ppm.

¹³C NMR: The carbon NMR spectrum will show distinct signals for the carbons of the phenyl

group and the carbons of the acetoxy groups (both the methyl and carbonyl carbons).

Experimental Protocol for NMR:

Prepare a sample by dissolving a small amount of phenyltriacetoxysilane (typically 5-10

mg) in a deuterated solvent (e.g., CDCl₃) in an NMR tube.

Acquire ¹H and ¹³C NMR spectra using a standard NMR spectrometer.

Process the spectra (Fourier transform, phase correction, and baseline correction) and

integrate the signals in the ¹H spectrum to confirm the proton ratios.

Infrared (IR) Spectroscopy

IR spectroscopy is useful for identifying the characteristic functional groups present in the

molecule.
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Expected Characteristic IR Peaks:

C=O stretch (ester): A strong absorption band around 1770-1740 cm⁻¹.

Si-O-C stretch: Strong absorptions in the 1200-1000 cm⁻¹ region.

C-H stretch (aromatic and methyl): Absorptions around 3100-3000 cm⁻¹ and 3000-2850

cm⁻¹, respectively.

C=C stretch (aromatic): Peaks in the 1600-1450 cm⁻¹ region.

Si-Phenyl: A characteristic absorption around 1430 cm⁻¹.

Experimental Protocol for IR (Attenuated Total Reflectance - ATR):

Ensure the ATR crystal is clean.

Place a small drop of liquid phenyltriacetoxysilane directly onto the crystal.

Acquire the IR spectrum.

Clean the crystal thoroughly with an appropriate solvent (e.g., isopropanol or acetone) after

analysis.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS can be used to assess the purity of phenyltriacetoxysilane and to identify any

byproducts or impurities. The mass spectrum will show the molecular ion peak and

characteristic fragmentation patterns.

Experimental Protocol for GC-MS:

Prepare a dilute solution of phenyltriacetoxysilane in a volatile organic solvent (e.g.,

hexane or dichloromethane).

Inject the sample into a GC-MS system equipped with a suitable capillary column (e.g., a

non-polar or medium-polarity column).
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Use a temperature program that allows for the separation of the analyte from the solvent and

any impurities.

The mass spectrometer will provide the mass spectrum of the eluting components, which

can be compared to spectral libraries for identification.

Safety and Handling
Phenyltriacetoxysilane is reactive with moisture and will release acetic acid upon hydrolysis.

Therefore, it should be handled in a well-ventilated area, and appropriate personal protective

equipment, including gloves and safety glasses, should be worn. Store in a tightly sealed

container in a cool, dry place, away from sources of moisture. For detailed safety information,

consult the Safety Data Sheet (SDS).[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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